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Compound of Interest

Compound Name: 4,4'-di-tert-Butylbiphenyl

Cat. No.: B167987 Get Quote

An In-depth Technical Guide to the Physical Properties of 4,4'-di-tert-Butylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4,4'-
di-tert-butylbiphenyl. The information is presented to support research, development, and

quality control activities involving this compound. All quantitative data is summarized in clear,

structured tables, and detailed experimental protocols for key physical property measurements

are provided.

Physical and Chemical Properties
4,4'-di-tert-butylbiphenyl is a solid organic compound, appearing as white to pale yellow

crystals or powder.[1][2][3] It is characterized by its biphenyl core substituted with a tert-butyl

group at the 4 and 4' positions.
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Property Value Source(s)

Molecular Formula C20H26 [4][5][6]

Molecular Weight 266.42 g/mol [4][5][6]

Melting Point 124.0-131.0 °C [1][4][7]

Boiling Point 190-192 °C at 13 mmHg [4][7]

Density 0.924 g/cm³ [7]

Appearance
White to pale yellow crystals or

powder
[1][2][3][7]

Solubility
Soluble in dioxane (0.1 g/mL,

clear). Insoluble in water.
[4][7]

CAS Number 1625-91-8 [2][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of 4,4'-di-tert-
butylbiphenyl.

Spectroscopic Data Description Source(s)

¹H NMR
(400 MHz, CDCl₃): δ 7.54 (d,

4H), 7.44 (d, 4H), 1.37 (s, 18H)
[7]

Infrared (IR) Spectrum
Authentic spectrum available

from various sources.
[4][5][8]

Mass Spectrum (MS)
Data available through NIST

and other databases.
[5][6][9]

Experimental Protocols
The following sections detail the methodologies for the synthesis and determination of the key

physical properties of 4,4'-di-tert-butylbiphenyl.
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Synthesis of 4,4'-di-tert-Butylbiphenyl via Friedel-Crafts
Alkylation
This protocol describes a common laboratory-scale synthesis of 4,4'-di-tert-butylbiphenyl.[10]

[11]

Materials:

Biphenyl

tert-Butyl chloride

Anhydrous ferric chloride (FeCl₃)

Dichloromethane (CH₂Cl₂)

10% Hydrochloric acid (HCl)

Anhydrous calcium chloride (CaCl₂) or sodium sulfate (Na₂SO₄)

95% Ethanol

Equipment:

250 mL two- or three-necked round-bottomed flask

Magnetic stirrer and stir bar

Reflux condenser

Calcium chloride drying tube

Gas absorption trap

Water bath

Separating funnel

Rotary evaporator
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Procedure:

In a 250 mL round-bottomed flask equipped with a magnetic stirrer, add biphenyl (5 g, 0.03

mol), tert-butyl chloride (10 mL, 0.09 mol), and dry dichloromethane (25 mL).[10]

Fit a reflux condenser to the flask and attach a calcium chloride tube connected to a gas

absorption trap.[10]

Once the biphenyl has dissolved, add anhydrous ferric chloride (0.2 g, 0.01 mol) and stir the

mixture gently. The evolution of HCl gas should be observable.[10]

Heat the reaction mixture in a water bath and maintain a gentle reflux for 1 hour.[10]

After cooling, transfer the reaction mixture to a separating funnel.[10]

Wash the organic layer three times with 20 mL portions of 10% hydrochloric acid.[10]

Dry the organic layer over anhydrous calcium chloride or sodium sulfate.[10][11]

Filter the solution into a round-bottomed flask and remove the solvent using a rotary

evaporator.[10][11]

Recrystallize the crude product from 95% ethanol to obtain the purified 4,4'-di-tert-
butylbiphenyl.[10]
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Synthesis of 4,4'-di-tert-Butylbiphenyl

Combine Biphenyl,
tert-Butyl Chloride, CH₂Cl₂

Add Anhydrous FeCl₃

Reflux for 1 hour

Wash with 10% HCl

Dry with CaCl₂ or Na₂SO₄

Evaporate Solvent

Recrystallize from Ethanol

Pure 4,4'-di-tert-Butylbiphenyl
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Melting Point Determination

Pack Capillary Tube

Insert into Apparatus

Rapidly Heat to ~15°C
below Expected M.P.

Heat Slowly (1-2°C/min)

Record T₁ (First Drop)

Record T₂ (Fully Melted)

Melting Range = T₁ - T₂
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Boiling Point Determination (Thiele Tube)

Assemble Sample, Inverted
Capillary, and Thermometer

Place Assembly in Thiele Tube

Heat Gently

Observe Continuous Bubbles

Remove Heat and Cool Slowly

Record Temperature when
Liquid Enters Capillary

Boiling Point
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Solubility Determination

Weigh Solute (e.g., 25 mg)

Add Solvent in Portions

Shake Vigorously

Observe for Dissolution

Completely Dissolved

Yes

Not Dissolved

No

Report Solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

